Cas no 1246816-29-4 (Triethylenephosphoramide-d12)

• Product Name: Triethylenephosphoramide-d12
• CAS No: 1246816-29-4
• MF: C₆H₁₂N₃OP
• MW: 185.22668170929
• CID: 1063822
• PubChem ID: 71752728
• Update Time: 2025-04-20

Triethylenephosphoramide-d12 Chemical and Physical Properties

Names and Identifiers

• Triethylenephosphoramide-d12
• Triethylenephosphora
• J-005123
• 1246816-29-4
• 1-bis(2,2,3,3-tetradeuterioaziridin-1-yl)phosphoryl-2,2,3,3-tetradeuterioaziridine

• Inchi： 1S/C6H12N3OP/c10-11(7-1-2-7,8-3-4-8)9-5-6-9/h1-6H2/i1D2,2D2,3D2,4D2,5D2,6D2
• InChI Key： FYAMXEPQQLNQDM-LBTWDOQPSA-N
• SMILES： P(N1C([2H])([2H])C1([2H])[2H])(N1C([2H])([2H])C1([2H])[2H])(N1C([2H])([2H])C1([2H])[2H])=O

Computed Properties

• Exact Mass: 185.14711996g/mol
• Monoisotopic Mass: 185.14711996g/mol
• Isotope Atom Count: 12
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 26.1Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 299.0±7.0 °C at 760 mmHg
• Flash Point: 134.6±18.2 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

Triethylenephosphoramide-d12 Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphoric acids and derivatives Organic phosphoramides